molecular formula C17H23N3O2S2 B6436803 2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,5-dimethyl-1,3-benzothiazole CAS No. 2549034-52-6

2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,5-dimethyl-1,3-benzothiazole

Cat. No. B6436803
CAS RN: 2549034-52-6
M. Wt: 365.5 g/mol
InChI Key: NWLUWDIUPWWNHX-UHFFFAOYSA-N
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Description

The compound “2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]-4,5-dimethyl-1,3-benzothiazole” is a complex organic molecule. It contains a benzothiazole ring, which is a heterocyclic compound (a compound that contains atoms of at least two different elements), and a diazepane ring, which is a seven-membered ring with two nitrogen atoms . The cyclopropanesulfonyl group is a sulfonyl group attached to a cyclopropane ring .


Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzothiazole and diazepane rings, and the introduction of the cyclopropanesulfonyl group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzothiazole and diazepane rings would contribute to the rigidity of the molecule, while the cyclopropanesulfonyl group could potentially introduce some steric hindrance .


Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzothiazole and diazepane rings, as well as the cyclopropanesulfonyl group. The sulfonyl group could potentially undergo reactions with nucleophiles .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzothiazole and diazepane rings could impact its solubility and stability .

Future Directions

The future research directions for this compound would likely depend on its intended use or biological activity. For example, if it shows promising biological activity, future research could focus on optimizing its structure for increased potency or reduced side effects .

properties

IUPAC Name

2-(4-cyclopropylsulfonyl-1,4-diazepan-1-yl)-4,5-dimethyl-1,3-benzothiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H23N3O2S2/c1-12-4-7-15-16(13(12)2)18-17(23-15)19-8-3-9-20(11-10-19)24(21,22)14-5-6-14/h4,7,14H,3,5-6,8-11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NWLUWDIUPWWNHX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C2=C(C=C1)SC(=N2)N3CCCN(CC3)S(=O)(=O)C4CC4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H23N3O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

365.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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